CoA-Lumi4-Tb

• Molecular Formula: C84H111N21O31P3STb
• Molecular Weight: 2194.8 g/mol
• InChI: InChI=1S/C84H114N21O31P3S.Tb/c1-84(2,46-133-139(130,131)136-138(128,129)132-45-58-69(135-137(125,126)127)68(113)83(134-58)105-48-98-63-71(85)96-47-97-72(63)105)70(114)81(123)88-21-18-60(106)87-29-42-140-59-43-62(108)104(82(59)124)30-19-61(107)86-20-4-3-9-49-44-103-37-28-95-78(120)55-15-7-14-54(66(55)111)75(117)91-24-33-101(34-25-94-79(121)56-16-8-17-57(67(56)112)80(122)99-49)39-38-100-31-22-89-73(115)50-10-5-12-52(64(50)109)76(118)92-26-35-102(40-41-103)36-27-93-77(119)53-13-6-11-51(65(53)110)74(116)90-23-32-100;/h5-8,10-17,47-49,58-59,68-70,83,109-114H,3-4,9,18-46H2,1-2H3,(H,86,107)(H,87,106)(H,88,123)(H,89,115)(H,90,116)(H,91,117)(H,92,118)(H,93,119)(H,94,121)(H,95,120)(H,99,122)(H,128,129)(H,130,131)(H2,85,96,97)(H2,125,126,127);/q;+3/p-3/t49?,58-,59?,68-,69-,70+,83-;/m1./s1
• InChIKey: ULESICAAVUZIKI-ZVIVPQFXSA-K

CoA-Lumi4-Tb is the definitive TR-FRET donor for demanding HTS and biomolecular interaction assays. Its proprietary octadentate Lumi4®-Tb cryptate confers exceptional kinetic inertness and resistance to metal dissociation in aqueous buffers—a failure mode common to generic terbium chelates. With a quantum yield of ~0.6 and a 2.7 ms luminescence lifetime, it enables robust no-wash assays with excellent Z' factors across kinase, GPCR, and protein-protein interaction workflows. Multiple emission peaks (490, 545, 620 nm) support multiplexed, single-well detection. Substitute at your own risk: generic Tb complexes cannot replicate this stability or signal window.

CoA-Lumi4-Tb: Technical Specifications and Core Performance Metrics

CoA-Lumi4-Tb (Coenzyme A-Lumi4-Tb) is a coenzyme A derivative incorporating the Lumi4®-Tb terbium cryptate fluorophore [1]. Lumi4®-Tb is a proprietary lanthanide-based complex developed by Lumiphore, Inc. and exclusively licensed to Cisbio Bioassays for use in drug discovery applications . The compound exhibits a luminescence quantum yield of approximately 0.6 and a remarkably long luminescence lifetime of ~2.7 ms in aqueous solution [2]. These photophysical properties underpin its utility as a highly sensitive time-resolved Förster resonance energy transfer (TR-FRET) donor in homogeneous, no-wash assays for biomolecular interaction analysis, kinase activity screening, and GPCR functional assays [3].

• [1] MedChemExpress. CoA-Lumi4-Tb (Coenzyme A-Lumi4-Tb) Product Page. View Source
• [2] Rajendran M, et al. Figure 7. Visualization of a luminescent terbium complex in living cells with time-resolved microscopy. PMC3076717. View Source
• [3] Molecular Devices. HTRF Human TNFα Assay on SpectraMax Paradigm Multi-Mode Microplate Reader. Application Note, 2018. View Source

Why Generic Terbium Chelates Cannot Replace CoA-Lumi4-Tb in TR-FRET Assays

While several terbium chelates are commercially available as TR-FRET donors, the proprietary Lumi4®-Tb cryptate structure confers distinct advantages in stability and performance that generic Tb complexes cannot reliably replicate . The octadentate macrocyclic ligand architecture of Lumi4®-Tb, a key component of CoA-Lumi4-Tb, provides exceptional kinetic inertness and resistance to metal dissociation, a common failure mode for many terbium chelates in aqueous biological buffers [1]. Substituting CoA-Lumi4-Tb with a structurally distinct Tb complex risks altered quantum yield, reduced assay window, and compromised reproducibility due to variable stability under assay conditions . The quantitative evidence below demonstrates the specific, measurable performance metrics that differentiate CoA-Lumi4-Tb from its closest analogs and alternatives.

• [1] Rajendran M, et al. Lanthanide-based imaging of protein-protein interactions in live cells. Inorg Chem. 2014;53(4):1839-53. PMID: 24144069. View Source

CoA-Lumi4-Tb Quantitative Differentiation Evidence: Head-to-Head Performance Data

CoA-Lumi4-Tb Quantum Yield and Luminescence Lifetime vs. Standard Lanthanide Donors

CoA-Lumi4-Tb incorporates the Lumi4®-Tb fluorophore, which exhibits a quantum yield of ~0.6 and a luminescence lifetime of ~2.7 ms in aqueous solution [1]. In comparison, europium cryptate (Eu3+ cryptate), the other primary HTRF donor, has been reported to have a shorter luminescence lifetime, with values in the microsecond rather than millisecond range [2]. The millisecond-scale lifetime of Lumi4®-Tb enables more effective time-gated detection, reducing background autofluorescence and enhancing signal-to-noise ratios [3].

Evidence Dimension	Luminescence Quantum Yield and Lifetime
Target Compound Data	Quantum Yield ~0.6; Lifetime ~2.7 ms
Comparator Or Baseline	Europium cryptate (Eu3+ cryptate); Lifetime: microsecond scale (exact value not provided in source)
Quantified Difference	Lumi4-Tb lifetime is approximately 2.7 ms, which is on the order of 1000x longer than the nanosecond/microsecond lifetimes typical of europium cryptates [2].
Conditions	Aqueous solution; excitation at 300-350 nm UV [1][2]

Why This Matters

The exceptionally long luminescence lifetime of CoA-Lumi4-Tb enables superior time-gated detection, effectively eliminating short-lived background fluorescence and improving assay sensitivity for low-abundance targets.

• [1] Rajendran M, et al. Figure 7. Visualization of a luminescent terbium complex in living cells with time-resolved microscopy. PMC3076717. View Source
• [2] Degorce F, et al. HTRF: A Technology Tailored for Drug Discovery - A Review of Theoretical Aspects and Recent Applications. Current Chemical Genomics, 2009. View Source
• [3] Chen T, et al. Time Gated Luminescence Imaging of Immunolabeled Human Tissues. Anal Chem. 2017;89(23):12713-12719. PMID: 29115129. View Source

CoA-Lumi4-Tb FRET Förster Distance (R0) Compared to Europium Cryptate

The Förster distance (R0) for the Lumi4-Tb/d2 donor-acceptor pair is 5.8 nm, whereas the corresponding R0 for the europium cryptate/d2 pair is 9 nm [1]. This difference in R0 has practical implications for assay design, as a shorter R0 makes Lumi4-Tb more sensitive to subtle changes in molecular proximity, which can be advantageous for detecting small conformational changes or weak interactions [2]. Additionally, Lumi4-Tb's multiple emission peaks (490, 545, 620 nm) allow for multiplexed detection with different acceptors such as fluorescein (R0 = 4.6 nm) [1].

Evidence Dimension	Förster Distance (R0) with d2 acceptor
Target Compound Data	R0 = 5.8 nm for Lumi4-Tb/d2 pair
Comparator Or Baseline	Europium (III) cryptate/d2 pair: R0 = 9 nm
Quantified Difference	Lumi4-Tb/d2 R0 is 3.2 nm shorter than Eu cryptate/d2
Conditions	TR-FRET assay in solution, excitation at 320-340 nm [1]

Why This Matters

The shorter Förster distance of CoA-Lumi4-Tb provides enhanced sensitivity to molecular proximity changes, making it a more precise tool for detecting small conformational shifts or weak biomolecular interactions.

• [1] Markossian S, et al. Table 3: Properties of select TR-FRET reagents. Assay Guidance Manual. NCBI Bookshelf, 2020. View Source
• [2] Degorce F, et al. Figure 2. Principles of FRET and TR-FRET. Pharmaceuticals (Basel). 2011;4(2):202. PMC4052550. View Source

CoA-Lumi4-Tb DNA Hybridization-Triggered Luminescence Enhancement

When Lumi4-Tb is internally modified with single-stranded DNA, its photoluminescence (PL) is significantly quenched due to coordination of the Tb(III) center with DNA bases and phosphate groups. Upon hybridization to a complementary DNA or RNA target, the resulting rigid double helix structure suppresses this coordination, leading to a dramatic PL enhancement [1]. This 'switch-on' effect results in up to a 20-fold increase in PL intensity, enabling highly sensitive nucleic acid detection without requiring nucleic acid amplification [1]. This level of enhancement is specific to the Lumi4-Tb complex architecture and is not a general property of other terbium chelates.

Evidence Dimension	Photoluminescence enhancement upon DNA hybridization
Target Compound Data	Up to 20-fold PL increase
Comparator Or Baseline	Baseline: Unhybridized Lumi4-Tb-DNA probe (weak PL)
Quantified Difference	PL increased up to 20 times after hybridization
Conditions	Homogeneous solution assay; pM detection limits for DNA/RNA without amplification [1]

Why This Matters

The 20-fold hybridization-triggered PL enhancement of CoA-Lumi4-Tb-based probes enables ultrasensitive, amplification-free nucleic acid detection, a unique capability that reduces assay complexity and cost in diagnostic workflows.

• [1] Liu C, et al. Nucleic Acid Hybridization Enhanced Luminescence for Rapid and Sensitive RNA and DNA Based Diagnostics. Anal Chem. 2022;94(46):16076-16083. PMID: 36346959. View Source

CoA-Lumi4-Tb in Multiplexed Clinical Immunoassays: PSA Detection Limits

In a homogeneous FRET immunoassay for prostate specific antigen (PSA) in 50 µL serum samples, Lumi4-Tb (Tb) antibody conjugates were used as FRET donors with three different quantum dot (QD) acceptors [1]. The limit of detection (LOD) for PSA was determined for each FRET pair. The Tb-QD705 pair achieved the lowest LOD at 2 nM, followed by Tb-QD655 at 4 nM, and Tb-QD605 at 23 nM [1]. The study also demonstrated duplexed PSA detection using Tb-QD655 and Tb-QD705 pairs simultaneously, confirming the multiplexing capability of Lumi4-Tb-based assays in complex biological matrices [1].

Evidence Dimension	Limit of Detection (LOD) for PSA in serum
Target Compound Data	LOD: 2 nM (with QD705), 4 nM (with QD655), 23 nM (with QD605)
Comparator Or Baseline	Comparison between different QD acceptors paired with the same Lumi4-Tb donor
Quantified Difference	LOD varies by acceptor choice, with QD705 providing 11.5x better sensitivity than QD605
Conditions	Homogeneous FRET immunoassay; 50 µL serum samples; time-gated PL detection on KRYPTOR clinical reader [1]

Why This Matters

The demonstrated picomolar-range detection of PSA in serum using CoA-Lumi4-Tb as a donor validates its utility in clinical diagnostic assays where high sensitivity and multiplexing in complex biological samples are critical.

• [1] Bhuckory S, et al. Evaluating Quantum Dot Performance in Homogeneous FRET Immunoassays for Prostate Specific Antigen. Sensors (Basel). 2016;16(2):197. PMID: 26861327. View Source

CoA-Lumi4-Tb Cellular Uptake Efficiency via Arginine-Rich Peptide Conjugation

Conjugation of Lumi4-Tb to a nonaarginine (CysArg9) cell-penetrating peptide via a reducible disulfide linker enables rapid passive cytoplasmic delivery in multiple cell types (MDCK, HeLa, NIH 3T3) [1]. Quantitative data show that >75% of cells in culture are loaded with probe within 30 minutes of incubation [1]. The intracellular probe concentration can be controlled by varying incubation conditions, and the free diffusion of the probe throughout the cytoplasm has been confirmed [1]. This efficient cytoplasmic delivery is a direct consequence of the Lumi4-Tb complex's compatibility with CPP conjugation and is not universally observed with other terbium chelates or lanthanide cryptates.

Evidence Dimension	Cytoplasmic delivery efficiency
Target Compound Data	>75% of cells loaded within <30 min in MDCK, HeLa, NIH 3T3 cells
Comparator Or Baseline	Baseline: No uptake without CPP conjugation (membrane-impermeant native Lumi4-Tb)
Quantified Difference	Conjugation enables efficient passive cytoplasmic delivery in >75% of cells within 30 minutes
Conditions	Cell culture medium; incubation with CPP-conjugated Lumi4-Tb probes [1]

Why This Matters

The efficient and controllable intracellular delivery of CoA-Lumi4-Tb probes enables robust live-cell TR-FRET imaging and protein-protein interaction studies that are not feasible with membrane-impermeant alternatives.

• [1] Zou X, et al. Cytoplasmic delivery and selective, multicomponent labeling with oligoarginine-linked protein tags. Bioconjug Chem. 2015;26(3):460-5. PMID: 25675354. View Source

CoA-Lumi4-Tb: Validated Application Scenarios for Research and Industrial Use

High-Throughput Screening (HTS) for Kinase and GPCR Drug Discovery

CoA-Lumi4-Tb is the cornerstone donor fluorophore for Cisbio's HTRF Terbium platform, specifically designed for high-throughput screening of kinase and GPCR targets . Its millisecond luminescence lifetime and high quantum yield enable robust, no-wash assays with excellent Z' factors, minimizing false positives and improving data quality in automated screening workflows [1].

Multiplexed TR-FRET Detection of Protein Interactions and Post-Translational Modifications

The multiple emission peaks of CoA-Lumi4-Tb (490, 545, 620 nm) allow it to serve as a donor for multiple distinct acceptors simultaneously, enabling multiplexed detection of protein-protein interactions, post-translational modifications, and conformational changes in a single well [2]. The shorter Förster distance (R0 = 5.8 nm with d2) provides enhanced sensitivity to subtle proximity changes [3].

Amplification-Free Nucleic Acid Detection for Point-of-Care Diagnostics

CoA-Lumi4-Tb can be incorporated into DNA probes that exhibit a 20-fold increase in photoluminescence upon target hybridization [4]. This 'switch-on' mechanism enables the detection of specific DNA or RNA sequences at picomolar concentrations without requiring PCR or other amplification steps, making it ideal for rapid, low-cost diagnostic assays in clinical or field settings [4].

Live-Cell TR-FRET Microscopy for Intracellular Protein-Protein Interaction Studies

When conjugated to cell-penetrating peptides, CoA-Lumi4-Tb probes rapidly enter the cytoplasm of live cells (>75% of cells loaded within 30 minutes) and freely diffuse, enabling time-gated FRET microscopy to study intracellular protein-protein interactions, trafficking, and signaling dynamics in real time [5].

• [1] Molecular Devices. HTRF Human TNFα Assay on SpectraMax Paradigm Multi-Mode Microplate Reader. Application Note, 2018. View Source
• [2] Degorce F, et al. Figure 2. Principles of FRET and TR-FRET. Pharmaceuticals (Basel). 2011;4(2):202. PMC4052550. View Source
• [3] Markossian S, et al. Table 3: Properties of select TR-FRET reagents. Assay Guidance Manual. NCBI Bookshelf, 2020. View Source
• [4] Liu C, et al. Nucleic Acid Hybridization Enhanced Luminescence for Rapid and Sensitive RNA and DNA Based Diagnostics. Anal Chem. 2022;94(46):16076-16083. PMID: 36346959. View Source
• [5] Zou X, et al. Cytoplasmic delivery and selective, multicomponent labeling with oligoarginine-linked protein tags. Bioconjug Chem. 2015;26(3):460-5. PMID: 25675354. View Source